Cas no 49602-97-3 (5-(4-Bromophenyl)isothiazole)
5-(4-Bromophenyl)isothiazole is a brominated isothiazole derivative characterized by its versatile reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The presence of the bromophenyl group enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. Its stable isothiazole core allows for further functionalization, making it valuable in the development of bioactive compounds and advanced materials. The compound exhibits high purity and consistent performance, ensuring reliability in research and industrial applications. Its structural features also facilitate its use in heterocyclic chemistry, enabling the construction of complex molecular architectures.
5-(4-Bromophenyl)isothiazole structure
Product Name:5-(4-Bromophenyl)isothiazole
CAS No:49602-97-3
MF:C9H6BrNS
MW:240.119639873505
CID:829379
PubChem ID:5323911
Update Time:2025-05-27
5-(4-Bromophenyl)isothiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Bromophenyl)isothiazole
- 5-(4-Bromo-phenyl)-isothiazole
- 1,3-Benzenedicarbonyl dichloride,5-(4-bromophenoxy)
- 5-(4-bromophenoxy)isophthaloyl chloride
- 5-(4-Bromophenyl)-1,2-thiazol
- 5-(4-Bromophenyl)-1,2-Thiazole
- CS-0188335
- DB-071018
- E75726
- BS-48265
- 49602-97-3
- 5-(4-BROMOPHENYL) ISOTHIAZOLE
- InChI=1/C9H6BrNS/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6
- DTXSID401309108
-
- MDL： MFCD07779064
- Inchi： 1S/C9H6BrNS/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-6H
- InChI Key： ULAQSIMEMVAAQI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=CC=NS1
Computed Properties
- Exact Mass: 238.94000
- Monoisotopic Mass: 238.94043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 3.57260
5-(4-Bromophenyl)isothiazole Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
5-(4-Bromophenyl)isothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-Bromophenyl)isothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB389-200mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95+% | 200mg |
887.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB389-50mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95+% | 50mg |
385.0CNY | 2021-07-14 | |
| Chemenu | CM189663-1g |
5-(4-bromophenyl)isothiazole |
49602-97-3 | 95% | 1g |
$408 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD100907-100mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 100mg |
￥665.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD100907-250mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 250mg |
￥1070.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD100907-1g |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 1g |
￥2464.0 | 2024-04-18 | |
| Chemenu | CM189663-250mg |
5-(4-bromophenyl)isothiazole |
49602-97-3 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM189663-1g |
5-(4-bromophenyl)isothiazole |
49602-97-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Ambeed | A731860-100mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 100mg |
$97.0 | 2025-02-21 | |
| Ambeed | A731860-250mg |
5-(4-Bromophenyl)isothiazole |
49602-97-3 | 95% | 250mg |
$132.0 | 2025-02-21 |
5-(4-Bromophenyl)isothiazole Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
49602-97-3 (5-(4-Bromophenyl)isothiazole) Related Products
- 284680-72-4(Isothiazole, 4-bromo-5-phenyl-)
- 49602-75-7(Isothiazole,5-(4-methylphenyl)-)
- 533937-26-7(Isothiazole, 5-(2,4-dimethylphenyl)-)
- 904086-00-6(3-(Isothiazol-5-yl)aniline)
- 1075-21-4(Isothiazole, 5-phenyl-)
- 904085-99-0(4-(Isothiazol-5-yl)aniline)
- 49602-96-2(5-(3-Bromophenyl)isothiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
